Cas no 863512-82-7 (N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide)

• Product Name: N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide
• CAS No: 863512-82-7
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 6593729
• PubChem ID: 5310230
• Update Time: 2025-05-21

N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide
• HMS3368H19
• N-(2-(2-phenylthiazol-4-yl)ethyl)thiophene-2-carboxamide
• HMS2239O11
• BDBM43973
• BRD-K28727024-001-07-8
• MLS000102716
• F0686-0096
• cid_5310230
• SMR000018197
• N-[2-(2-phenyl-4-thiazolyl)ethyl]-2-thiophenecarboxamide
• 863512-82-7
• AKOS002048001
• CHEMBL1499901
• N-[2-(2-phenylthiazol-4-yl)ethyl]thiophene-2-carboxamide
• N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[2-(2-phenyl-4-thiazolyl)ethyl]-

• Inchi： 1S/C16H14N2OS2/c19-15(14-7-4-10-20-14)17-9-8-13-11-21-16(18-13)12-5-2-1-3-6-12/h1-7,10-11H,8-9H2,(H,17,19)
• InChI Key： AWUISKCGNWXBNU-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CSC(C3=CC=CC=C3)=N2)=O)SC=CC=1

Computed Properties

• Exact Mass: 314.05475542g/mol
• Monoisotopic Mass: 314.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• pka: 14.02±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide

Comprehensive Overview of N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide (CAS No. 863512-82-7): Structure, Applications, and Research Insights

The compound N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide (CAS No. 863512-82-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and materials science research. Its molecular architecture combines a thiazole ring, a thiophene moiety, and an amide linkage, making it a versatile candidate for diverse applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, which aligns with current trends in drug discovery and precision medicine.

In recent years, the demand for heterocyclic compounds like N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide has surged, driven by their role in developing small-molecule therapeutics. This compound’s thiazole-thiophene hybrid structure is often explored for its anti-inflammatory and antimicrobial properties, topics frequently searched in academic and industrial databases. Its CAS No. 863512-82-7 serves as a critical identifier for researchers sourcing high-purity samples for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide involves multi-step organic reactions, including amide coupling and cyclization techniques. These methods are widely discussed in forums and publications focusing on green chemistry and sustainable synthesis, reflecting user interest in eco-friendly methodologies. The compound’s solubility and stability profiles also make it a subject of optimization studies, particularly for formulations in drug delivery systems.

Beyond pharmaceuticals, CAS No. 863512-82-7 is investigated for its utility in material science, especially in designing organic semiconductors and photovoltaic materials. Its conjugated system and electron-rich heterocycles contribute to charge transport properties, a hot topic in renewable energy research. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Analytical characterization of N-2-(2-phenyl-1,3-thiazol-4-yl)ethylthiophene-2-carboxamide typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently queried by users seeking compound validation protocols. Additionally, computational tools such as molecular docking are used to predict its interactions with biological targets, aligning with the growing popularity of AI-driven drug design.

In summary, CAS No. 863512-82-7 represents a compelling case study in modern chemical research, bridging gaps between medicinal chemistry, materials engineering, and sustainable technology. Its multifaceted applications and structural elegance continue to inspire innovations across scientific disciplines.